Cas no 59550-45-7 (5-Hexenoic acid, 4-methylene-)

• Product Name: 5-Hexenoic acid, 4-methylene-
• CAS No: 59550-45-7
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 4055414
• Update Time: 2025-05-26

5-Hexenoic acid, 4-methylene- Chemical and Physical Properties

Names and Identifiers

• 5-Hexenoic acid, 4-methylene-

• Inchi： 1S/C7H10O2/c1-3-6(2)4-5-7(8)9/h3H,1-2,4-5H2,(H,8,9)
• InChI Key： NNYWDUOCLFZBAS-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC(=C)C=C

Additional information on 5-Hexenoic acid, 4-methylene-

4-Methylene-5-Hexenoic Acid (CAS No. 59550-45-7): A Comprehensive Overview of Its Chemistry and Emerging Applications

The compound 4-methylene-5-hexenoic acid, identified by the CAS registry number 59550-45-7, represents a structurally unique α,β-unsaturated carboxylic acid with a conjugated system formed by the methylene group at position 4 and the terminal double bond in the hexenoic chain. This configuration imparts distinctive chemical reactivity and physicochemical properties, making it a subject of interest in both fundamental research and applied chemistry domains. Recent advancements in synthetic methodologies and analytical techniques have further expanded its potential applications in pharmaceuticals, materials science, and bio-based product development.

Structurally, the compound features a six-carbon backbone with a carboxylic acid group at the terminal end (position 6) and a methylene bridge at position 4 adjacent to the double bond between carbons 3 and 4. This spatial arrangement creates an electron-deficient electrophilic center at the β-position, which facilitates Michael addition reactions—a critical feature for polymer synthesis. A 2023 study published in Journal of Organic Chemistry demonstrated that this compound can serve as a high-yielding monomer for producing thermoresponsive polymers through RAFT polymerization, exhibiting tunable hydrophobicity under varying temperatures.

In medicinal chemistry contexts, researchers have explored its role as an intermediate in bioisosteric replacements. A notable application involves substituting phenolic groups in drug candidates with this compound’s conjugated system to enhance metabolic stability while preserving pharmacophoric interactions. Preclinical data from a 2022 study in Bioorganic & Medicinal Chemistry Letters revealed that derivatives incorporating this moiety showed improved bioavailability compared to traditional analogs when tested on murine models of inflammatory diseases.

The compound’s ability to participate in Diels-Alder cycloaddition reactions has positioned it as a key building block for synthesizing complex natural product mimics. Recent work published in Nature Communications (2023) highlighted its use in constructing bicyclic frameworks analogous to marine-derived alkaloids, achieving >90% enantioselectivity using chiral catalyst systems. Such advancements underscore its utility in natural product total synthesis programs targeting anticancer agents.

In industrial applications, its thermal stability up to 180°C under nitrogen atmosphere makes it suitable for high-throughput manufacturing processes. Innovations in continuous-flow synthesis reported by Chemical Engineering Journal (2023) demonstrated scalable production via palladium-catalyzed cross-coupling protocols with >98% purity achievable within 12-hour cycles—a significant improvement over traditional batch methods requiring multi-step purification.

Analytical characterization challenges associated with this compound have been addressed through advances in mass spectrometry techniques. A 2023 methodology paper from Analytical Chemistry introduced tandem MS/MS fragmentation patterns specific to its conjugated system, enabling precise quantification even at sub-parts-per-billion levels using LC-QTOF systems. These improvements are critical for quality control during pharmaceutical development stages.

Eco-toxicological studies conducted under OECD guidelines revealed low acute toxicity profiles when tested on Daphnia magna populations—LD₅₀ values exceeding 100 mg/L—as reported in a recent environmental chemistry review (Environmental Science: Processes & Impacts, 2023). This aligns with growing industry demands for greener chemical intermediates with minimal ecological impact.

Ongoing research focuses on exploiting its photochemical properties under UV irradiation for light-responsive materials. Preliminary findings indicate potential applications in smart coatings where reversible crosslinking occurs upon exposure to specific wavelengths—a concept validated through cyclic tensile strength tests showing up to 83% recovery after multiple activation cycles reported at the ACS Spring Meeting 2023.

The compound’s structural versatility continues to drive interdisciplinary innovations across multiple sectors. As computational chemistry tools like DFT modeling become more accessible, researchers are now predicting novel reaction pathways involving this molecule that could lead to breakthroughs in sustainable chemical manufacturing processes adhering to green chemistry principles outlined by the EPA’s Safer Choice Program standards.